Cas no 2229522-55-6 (3-{imidazo1,2-apyridin-2-yl}but-3-en-1-amine)

• Product Name: 3-{imidazo1,2-apyridin-2-yl}but-3-en-1-amine
• CAS No: 2229522-55-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5570256
• PubChem ID: 165661292
• Update Time: 2025-06-10

3-{imidazo1,2-apyridin-2-yl}but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{imidazo[1,2-a]pyridin-2-yl}but-3-en-1-amine
• 2229522-55-6
• EN300-1772891
• 3-{imidazo1,2-apyridin-2-yl}but-3-en-1-amine

• Inchi： 1S/C11H13N3/c1-9(5-6-12)10-8-14-7-3-2-4-11(14)13-10/h2-4,7-8H,1,5-6,12H2
• InChI Key： NCHUSPUZYQHXPJ-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(=C2)C(=C)CCN

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.3Ų

Additional information on 3-{imidazo1,2-apyridin-2-yl}but-3-en-1-amine

Introduction to Compound with CAS No. 2229522-55-6 and Product Name: 3-{imidazo1,2-apyridin-2-yl}but-3-en-1-amine

The compound with the CAS number 2229522-55-6 and the product name 3-{imidazo1,2-apyridin-2-yl}but-3-en-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The combination of an imidazo[1,2-a]pyridine core with a butenamine moiety offers a versatile scaffold for designing novel bioactive compounds.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating imidazo[1,2-a]pyridine scaffolds. These structures are renowned for their ability to interact with various biological targets, making them invaluable in the development of small-molecule drugs. The presence of the 3-{imidazo1,2-apyridin-2-yl}but-3-en-1-amine moiety in this compound suggests a high potential for binding to biological receptors and modulating cellular processes. This has prompted extensive research into its pharmacological properties and mechanisms of action.

One of the most compelling aspects of this compound is its structural versatility. The butenamine group provides a flexible side chain that can be modified to enhance binding affinity and selectivity. This adaptability has made it a focal point for medicinal chemists seeking to develop targeted therapies. Additionally, the imidazo[1,2-a]pyridine ring is known for its stability and ability to engage with a wide range of biological targets, including enzymes and receptors involved in critical metabolic pathways.

Recent studies have highlighted the importance of 3-{imidazo1,2-apyridin-2-yl}but-3-en-1-amine in the context of anti-inflammatory and anticancer drug development. Researchers have demonstrated that derivatives of this compound can exhibit significant inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Furthermore, preclinical trials have suggested that modifications to the butenamine group can enhance the compound's ability to inhibit tumor growth by targeting specific signaling pathways involved in cancer progression.

The synthesis of 3-{imidazo1,2-apyridin-2-yl}but-3-en-1-amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core. These techniques not only ensure high yields but also allow for the introduction of various functional groups at strategic positions within the molecule. This synthetic flexibility is crucial for optimizing pharmacological properties and developing lead compounds for further drug development.

The pharmacokinetic profile of 3-{imidazo1,2-apyridin-2-yl}but-3-en-1-amine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preliminary studies suggest that the compound exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic stability. These characteristics make it an attractive candidate for further development into a clinical candidate.

In conclusion, the compound with CAS No. 2229522-55-6 and product name 3-{imidazo1,2-apyridin-2-y}butenam ine represents a promising candidate in the realm of pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable tool for developing novel therapeutics. Ongoing research efforts are focused on optimizing its chemical structure, evaluating its pharmacological effects, and exploring its translational potential in human health applications.